Cas no 85614-54-6 (1-Pyrrolidineacetamide,2,4-dioxo-)
85614-54-6 structure
Product Name:1-Pyrrolidineacetamide,2,4-dioxo-
CAS No:85614-54-6
MF:C6H8N2O3
MW:156.139321327209
CID:723552
Update Time:2024-01-03
1-Pyrrolidineacetamide,2,4-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidineacetamide,2,4-dioxo-
- 2-(2,4-dioxopyrrolidin-1-yl)acetamide
- 2,4-dioxo-1-Pyrrolidineacetamide
- 2,4-dioxopyrrolidine-1-acetamide
- 2,4-Dioxo-1-pyrrolidineacetamide (ACI)
- (2,4-Dioxopyrrolidin-1-yl)acetamide
-
- Inchi: 1S/C6H8N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h1-3H2,(H2,7,10)
- InChI Key: JPVVDKWRORWDAQ-UHFFFAOYSA-N
- SMILES: O=C(CN1CC(=O)CC1=O)N
Computed Properties
- Exact Mass: 156.053492
- Monoisotopic Mass: 156.053492
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.5
Experimental Properties
- Density: 1.404
- Boiling Point: 506.8 °C at 760 mmHg
- Flash Point: 260.3 °C
- Refractive Index: 1.545
1-Pyrrolidineacetamide,2,4-dioxo- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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